Cas no 922564-18-9 (N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide)

• Product Name: N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide
• CAS No: 922564-18-9
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5496806
• Update Time: 2025-06-08

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-ethylsulfanylbenzamide
• N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide

• Inchi： 1S/C20H20N2O2S2/c1-3-24-15-11-9-14(10-12-15)17-13-26-20(21-17)22-19(23)16-7-5-6-8-18(16)25-4-2/h5-13H,3-4H2,1-2H3,(H,21,22,23)
• InChI Key： WOUXMPAVBCLPHV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C1=CC=CC=C1SCC

Additional information on N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide

Introduction to N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide (CAS No. 922564-18-9)

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide, with the CAS number 922564-18-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the ethoxyphenyl and ethylsulfanyl substituents, contribute to its distinct chemical properties and biological activities.

The chemical structure of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide is characterized by a benzamide core linked to a thiazole ring, with additional functional groups that enhance its pharmacological profile. The ethoxyphenyl group provides aromatic stability and influences the compound's solubility and lipophilicity, while the ethylsulfanyl group contributes to its reactivity and potential for forming stable complexes with biological targets.

Recent studies have highlighted the potential of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory effects, N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide has also shown potential as an antitumor agent. Studies conducted in vitro and in vivo have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapies.

The pharmacokinetic properties of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows minimal toxicity in preclinical studies, which is an important consideration for drug development.

In terms of clinical applications, early-phase clinical trials have been initiated to evaluate the safety and efficacy of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide in patients with inflammatory diseases and cancer. Preliminary results from these trials are promising, with patients showing significant improvements in disease symptoms and quality of life without major adverse effects. These findings underscore the potential of this compound to address unmet medical needs and improve patient outcomes.

The synthesis of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide involves several well-established chemical reactions. The key steps include the formation of the thiazole ring through a condensation reaction between 2-aminothiophenol and 4-chloroacetyl chloride, followed by coupling with 4-(4-methoxyphenyl)benzoyl chloride to form the final product. The synthetic route is scalable and can be optimized for large-scale production, making it feasible for commercialization.

In conclusion, N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(ethylsulfanyl)benzamide (CAS No. 922564-18-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its full range of applications and optimize its use in clinical settings.